Cas no 1257724-93-8 (2-(3-Methoxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione)

• Product Name: 2-(3-Methoxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• CAS No: 1257724-93-8
• MF: C₁₂H₁₄BNO₅
• MW: 263.054263591766
• CID: 4457231
• PubChem ID: 53360307
• Update Time: 2025-08-05

2-(3-Methoxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• 3-Methoxyphenylboronic acid MIDA ester
• 1104636-71-6
• AS-2865
• 3-Methoxyphenylboronic acid MIDA ester, 97%
• G64075
• A906378
• MFCD11215227
• AKOS022168241
• DTXSID10693629
• 1257724-93-8
• DTXCID10644378

• MDL： MFCD11215227
• Inchi： 1S/C12H14BNO5/c1-14-7-11(15)18-13(19-12(16)8-14)9-4-3-5-10(6-9)17-2/h3-6H,7-8H2,1-2H3
• InChI Key： BIXVKIPQNJRPKQ-UHFFFAOYSA-N
• SMILES： C1C=C(OC)C=C(B2OC(=O)CN(CC(=O)O2)C)C=1

Computed Properties

• Exact Mass: 263.0965027Da
• Monoisotopic Mass: 263.0965027Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-Methoxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione

Recent Advances in the Study of 2-(3-Methoxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione (CAS: 1257724-93-8)

The compound 2-(3-Methoxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione (CAS: 1257724-93-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a boron-containing heterocycle, which is of particular interest due to boron's ability to form stable covalent bonds with biological targets. The presence of the methoxyphenyl group and the dioxazaborocane ring system suggests potential interactions with enzymes and receptors involved in inflammatory and oncogenic pathways. Preliminary data indicate that this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for further optimization in drug development.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. A 2023 publication in the Journal of Medicinal Chemistry describes a novel one-pot synthesis method that significantly improves yield and purity compared to traditional multi-step approaches. This method utilizes a boron-mediated cyclization reaction, which is both cost-effective and scalable for industrial applications.

In vitro studies have demonstrated that 2-(3-Methoxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of epidermal growth factor receptor (EGFR). Mechanistic studies suggest that the compound induces apoptosis through the mitochondrial pathway, with minimal effects on normal cells. These findings position it as a promising lead compound for targeted cancer therapies.

Pharmacokinetic evaluations in animal models have revealed favorable absorption and distribution profiles, with the compound showing good blood-brain barrier penetration. This property is particularly noteworthy for potential applications in central nervous system disorders. However, further optimization is required to address its relatively short half-life and moderate metabolic stability.

Ongoing research is exploring structural modifications to enhance the compound's potency and selectivity. Computational modeling studies have identified several potential sites for modification that could improve binding affinity to target proteins while reducing off-target effects. These studies are being complemented by high-throughput screening to identify optimal derivatives.

In conclusion, 2-(3-Methoxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione represents an exciting area of research in medicinal chemistry. Its unique boron-containing structure offers multiple opportunities for drug development, particularly in oncology and CNS disorders. Future research directions should focus on comprehensive preclinical evaluations and the development of more robust synthetic methodologies to facilitate further investigation of this promising compound.